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Introduction: The adeno-associated virus (AAV) vector R100 represents a significant
advancement in ocular gene therapy, specifically engineered to overcome the limitations of
conventional AAVs for intravitreal delivery. Developed by 4D Molecular Therapeutics through a
proprietary directed evolution platform, the R100 capsid was selected for its enhanced ability to
penetrate the inner limiting membrane (ILM) of the retina.[1][2][3] This key feature allows for
efficient and widespread transduction of retinal cells, including photoreceptors and retinal
pigment epithelium (RPE), following a minimally invasive intravitreal injection.[2][3][4][5] This
technical guide provides a comprehensive overview of the R100 vector, its applications, and
the methodologies relevant to its development and evaluation.

Core Technology: Directed Evolution of R100

The R100 capsid was discovered through a process of directed evolution in non-human
primates (NHPs).[1][3][6][7] This powerful technique involves generating large, diverse libraries
of AAV capsid variants and subjecting them to selective pressures in a relevant biological
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system to isolate variants with desired properties. In the case of R100, the selection pressure
was for efficient retinal transduction following intravitreal administration in NHPs.[1][5]

Directed Evolution Workflow for R100
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Caption: Directed evolution workflow for the discovery of the R100 AAV vector.
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Mechanism of Action and Therapeutic Applications

The R100 vector's ability to traverse the ILM enables the delivery of therapeutic transgenes to
the outer retina via intravitreal injection, a procedure that is significantly less invasive than
subretinal surgery.[1][3] This has led to the development of several gene therapy candidates,
most notably 4D-150 for the treatment of wet age-related macular degeneration (wet AMD) and
diabetic macular edema (DME).[3][8][9]

4D-150: A Dual-Transgene Approach for Wet AMD

4D-150 utilizes the R100 capsid to deliver a dual-transgene payload designed to inhibit multiple
angiogenic factors involved in the pathology of wet AMD.[9][10] The transgenes express:

» Aflibercept: A well-established anti-VEGF protein.[10]

» An RNAI molecule targeting VEGF-C: To provide an additional mechanism of anti-angiogenic
activity.[10]

By targeting four distinct angiogenic factors (VEGF-A, VEGF-B, PIGF, and VEGF-C), 4D-150
aims to provide a broad, robust, and durable therapeutic effect from a single intravitreal
injection.[9][10]

Proposed Mechanism of Action for 4D-150
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Caption: Proposed mechanism of action for the 4D-150 gene therapy product.
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Quantitative Data Summary

The following tables summarize the key quantitative data from preclinical and clinical studies of

the R100 vector and the 4D-150 gene therapy product.

ble 1: linical luction Effici ¢ R10C

Transductio

Model MOI .
Cell Type Vector n Efficiency Reference
System (vglcell)
vs. AAV2

Human

, R100.CAG- 50, 500, 2.6 t0 3.75-
Retinal Cells RPE ) [11]
o EGFP 5,000 fold higher
(in vitro)

Table 2: Clinical Efficacy of 4D-150 in Wet AMD (PRISM

Reductio Change
) nin . in Best
Dose Patient . Patients
] Annualize L. Corrected Referenc
Level Populatio  Follow-up . Injection- .
d Anti- Visual e
(vgleye) n Free .
VEGF Acuity
Injections (BCVA)
] Stable vs.
High-need _
3E10 24 weeks 89% 63% aflibercept [2]
wet AMD
control
] Stable vs.
High-need Not )
1E10 24 weeks 85% aflibercept [2]
wet AMD Reported
control
_ 83% (vs.
High-need ) Not
3E10 52 weeks projected 57% [10]
wet AMD ) Reported
aflibercept)
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Table 3: Clinical Efficacy of 4D-150 in DME (SPECTRA

Trial)
Change in
Reduction Best
Dose Level Patient in Corrected
. Follow-up . Reference
(vgleye) Population Treatment Visual
Burden Acuity
(BCVA)
78% (vs.
3E10 DME 60 weeks standard-of- +9.7 letters [9][12]

care)

ble 4: Saf file of 4D-150 in Clinical Trial

Incidence
f Other
(o]
. Patient Dose Range Significant
Trial . Intraocular Reference
Population (vgleye) . Adverse
Inflammatio
Events
n
2.8% (2 of No dose-
71) limiting
experienced toxicities, no
PRISM Wet AMD 6E9 - 3E10 ) o [1][6]18]
mild, significant
transient recurring
inflammation inflammation
No serious
No
) adverse
intraocular
SPECTRA DME 5E9 - 3E10 ) ) events [9][12]
inflammation
related to 4D-
observed
150

Experimental Protocols

This section provides representative methodologies for key experiments involved in the

development and evaluation of AAV vectors like R100. These are generalized protocols and
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may not reflect the specific proprietary methods used by 4D Molecular Therapeutics.

AAV Vector Production and Purification (Representative
Protocol)

Objective: To produce and purify high-titer, high-purity recombinant AAV vectors.
Methodology:
e Plasmid Transfection: Co-transfection of HEK293 cells with three plasmids:

o AAV vector plasmid containing the transgene cassette flanked by AAV inverted terminal
repeats (ITRs).

o AAV helper plasmid providing the Rep and Cap (e.g., R100) genes.

o Adenovirus helper plasmid providing the necessary helper functions for AAV replication.
[13][14]

o Cell Lysis and Vector Harvest: Cells are harvested 48-72 hours post-transfection and lysed
to release the AAV particles.[13]

 Purification:
o Clarification: Removal of cell debris by centrifugation and filtration.

o Chromatography: Affinity chromatography (e.g., using AVB Sepharose) followed by ion-
exchange chromatography is commonly used for clinical-grade purification.[15]

o Ultracentrifugation: Alternatively, cesium chloride or iodixanol density gradient
ultracentrifugation can be used to separate full, genome-containing capsids from empty
capsids and other impurities.[14][16]

o Concentration and Formulation: The purified vector is concentrated and formulated in a
suitable buffer for in vivo administration using techniques like tangential flow filtration (TFF).
[15]
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AAV Vector Titer Determination by gPCR
(Representative Protocol)

Objective: To quantify the number of viral genomes (vg) per milliliter of the purified AAV
preparation.

Methodology:

o Sample Preparation: The AAV sample is treated with DNase | to remove any contaminating
plasmid DNA that is not encapsidated.[17][18]

o Viral Genome Extraction: The DNase-treated AAV capsids are lysed to release the viral
genomes.

e Quantitative PCR (qPCR):

o A standard curve is generated using a plasmid of known concentration containing the
target sequence (e.g., the ITRs or a region of the transgene).[17][18]

o gPCR is performed on the extracted viral genomes using primers and a probe specific to
the target sequence.[17]

o The number of viral genomes in the sample is calculated by comparing the qPCR results
to the standard curve.[17]

In Vitro Transduction Efficiency Assay by Flow
Cytometry (Representative Protocol)

Objective: To quantify the percentage of transduced cells and the level of transgene expression
in vitro.

Methodology:

e Cell Culture and Transduction: A relevant cell line (e.g., ARPE-19 for RPE cells) or primary
retinal cells are cultured and transduced with the AAV vector expressing a fluorescent
reporter protein (e.g., GFP) at various multiplicities of infection (MOIs).[3][19][20]
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» Cell Harvest and Staining: After a defined incubation period (e.g., 48-72 hours) to allow for
transgene expression, the cells are harvested. If necessary, cells can be stained with
antibodies against cell-specific markers to identify the target cell population.[4]

o Flow Cytometry Analysis:

o The cells are analyzed on a flow cytometer to determine the percentage of fluorescently
positive cells, indicating successful transduction.[19][21][22]

o The mean fluorescence intensity (MFI) can also be measured as an indicator of the level
of transgene expression per cell.[23]

In Vivo Efficacy Study in a Non-Human Primate Model
(Representative Workflow)

Objective: To evaluate the safety, biodistribution, and efficacy of an AAV vector in a large
animal model that closely resembles human ocular anatomy and physiology.
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Caption: Representative workflow for an in vivo study of an ocular gene therapy in NHPs.
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Conclusion

The AAV vector R100 represents a promising platform for ocular gene therapy, enabling
efficient pan-retinal gene delivery via a minimally invasive intravitreal route. The development
of 4D-150, which leverages the R100 capsid, has demonstrated significant potential in clinical
trials for the treatment of wet AMD and DME, with a favorable safety profile and durable clinical
activity. The quantitative data and experimental methodologies outlined in this guide provide a
technical foundation for researchers and drug developers working in the field of ocular gene
therapy. Continued research and clinical development of R100-based therapies hold the
potential to transform the treatment paradigm for a range of retinal diseases.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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